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Compound of Interest

Compound Name: Metizolam

CAS No.: 40054-68-0

Cat. No.: B1253692

Get Quote

This technical guide provides an in-depth overview of Metizolam (also known as

desmethyletizolam), a thienodiazepine compound. It is intended for researchers, scientists, and

drug development professionals, offering detailed information on its chemical properties,

pharmacology, and analytical methods.

Chemical Identity
Metizolam is a synthetic compound belonging to the thienodiazepine class, which is

structurally related to benzodiazepines.[1] It is the demethylated analogue of the closely related

and more well-known compound, etizolam.[2][3]
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Physicochemical Properties
The fundamental physicochemical data for Metizolam are summarized below.
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Pharmacological Profile
Metizolam acts as a central nervous system depressant.[5] Its pharmacological effects are

similar to other thienodiazepines and benzodiazepines, stemming from its interaction with the

GABA-A receptor.
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Mechanism of Action: GABAA Receptor Modulation
Metizolam, like other benzodiazepines and thienodiazepines, exerts its effects by acting as a

positive allosteric modulator of the GABA-A receptor. This receptor is a ligand-gated ion

channel that, upon binding of the neurotransmitter GABA, allows chloride ions to enter the

neuron. This influx of negative ions hyperpolarizes the neuron, making it less likely to fire and

thus producing an inhibitory effect on the central nervous system. Metizolam binds to the

benzodiazepine site on the GABA-A receptor, which is distinct from the GABA binding site. This

binding enhances the effect of GABA, increasing the frequency of the chloride channel

opening, which leads to the observed sedative, anxiolytic, and muscle relaxant effects.
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Caption: Mechanism of Metizolam at the GABA-A receptor.

Experimental Protocols
While a specific, detailed synthesis protocol for Metizolam is not publicly available in peer-

reviewed literature, its synthesis would follow general procedures for thienotriazolodiazepines,

which dates back to the 1970s.[5] These methods generally involve multi-step reactions

starting from a substituted aminothiophene.

A more readily available and crucial protocol for researchers is the analytical identification and

quantification of Metizolam and its metabolites in biological samples, which is essential for

forensic and clinical toxicology.

Protocol: LC-MS/MS Analysis of Metizolam in Biological Samples

This protocol is a representative example based on methods for analyzing designer

benzodiazepines.[8]

1. Objective: To detect and quantify Metizolam in samples such as urine or plasma.

2. Materials:

LC-MS/MS System (e.g., UHPLC coupled to a triple quadrupole mass spectrometer)[8]

Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) materials

Reference standards for Metizolam

Acetonitrile, Methanol, Formic Acid, Ammonium Acetate (LC-MS grade)

Deionized water

Vortex mixer, Centrifuge, Evaporator

3. Sample Preparation (Urine):

To 500 µL of urine, add an internal standard.
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Perform a sample clean-up. For example, add 500 µL of ice-cold acetonitrile to precipitate

proteins.[8]

Vortex the mixture thoroughly.

Centrifuge at high speed (e.g., 2,000 rpm for 15 minutes) to pellet precipitates.[8]

Collect the supernatant.

Evaporate the supernatant to dryness under a stream of nitrogen.

Reconstitute the dried extract in 150 µL of a suitable mobile phase, such as water or a

water/acetonitrile mixture.[8]

Filter the solution through a 0.2 µm syringe filter before injection.[8]

4. LC-MS/MS Conditions:

Column: A reverse-phase column (e.g., C18) is typically used.

Mobile Phase: A gradient of (A) water with 0.1% formic acid and (B) acetonitrile with 0.1%

formic acid.

Mass Spectrometry: Operated in positive electrospray ionization (ESI+) mode.

Detection: Multiple Reaction Monitoring (MRM) is used for high selectivity and sensitivity.

Specific precursor-to-product ion transitions for Metizolam would need to be optimized.
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Caption: General workflow for the analysis of Metizolam.

Toxicology and Metabolism
Metizolam poses a significant risk of overdose, especially when combined with other central

nervous system depressants like opioids or alcohol.[5] Its abuse potential and the development

of dependence are primary concerns. Preliminary studies on its metabolism have been

conducted to identify its major metabolites in urine, which is crucial for forensic analysis and

understanding its duration of action.[6] The detection of Metizolam and its metabolites is an

important aspect of clinical and forensic toxicology.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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